Cas no 1189890-45-6 (rac 4-(3-Aminobutyl)phenol-d6)

Technical Introduction: rac-4-(3-Aminobutyl)phenol-d6 is a deuterated analog of 4-(3-aminobutyl)phenol, where six hydrogen atoms are replaced with deuterium. This isotopic labeling enhances the compound's utility in mass spectrometry and NMR studies, providing improved signal resolution and reduced interference in metabolic or pharmacokinetic research. The racemic form ensures broad applicability in stereochemical investigations, while the aminobutylphenol scaffold offers versatility as an intermediate in pharmaceutical and biochemical synthesis. Deuterium incorporation also increases metabolic stability, making it valuable for tracer studies. The compound is characterized by high isotopic purity and consistent performance in analytical applications.
rac 4-(3-Aminobutyl)phenol-d6 structure
rac 4-(3-Aminobutyl)phenol-d6 structure
Product Name:rac 4-(3-Aminobutyl)phenol-d6
CAS No:1189890-45-6
MF:C10H15NO
MW:171.269172906876
CID:1059509
Update Time:2025-05-28

rac 4-(3-Aminobutyl)phenol-d6 Chemical and Physical Properties

Names and Identifiers

    • rac 4-(3-Aminobutyl)phenol-d6
    • 4-(3-amino-2,2,3,4,4,4-hexadeuteriobutyl)phenol
    • Inchi: 1S/C10H15NO/c1-8(11)2-3-9-4-6-10(12)7-5-9/h4-8,12H,2-3,11H2,1H3/i1D3,2D2,8D
    • InChI Key: WNTVTQIJPAFZEL-ODMYFNJSSA-N
    • SMILES: OC1C=CC(=CC=1)CC([2H])([2H])C([2H])(C([2H])([2H])[2H])N

Computed Properties

  • Exact Mass: 171.15300

Experimental Properties

  • PSA: 46.25000
  • LogP: 2.37230

rac 4-(3-Aminobutyl)phenol-d6 Pricemore >>

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